
A Comprehensive Spectroscopic Guide to 2,4-
Dimethylbenzenesulfonamide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 2,4-Dimethylbenzenesulfonamide

CAS No.: 7467-12-1

Cat. No.: B1293701

Get Quote

Introduction
2,4-Dimethylbenzenesulfonamide (C₈H₁₁NO₂S) is a key aromatic sulfonamide derivative, a

class of compounds renowned for their diverse applications, ranging from antibacterial drugs to

essential building blocks in organic synthesis.[1] Accurate structural elucidation and purity

assessment are paramount for its effective use in research and development. This technical

guide provides an in-depth analysis of the spectroscopic data of 2,4-
Dimethylbenzenesulfonamide, offering field-proven insights into the interpretation of its

Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. The

causality behind spectral features is explained to provide a robust framework for researchers,

scientists, and drug development professionals.

Molecular Structure and Atom Numbering
A thorough understanding of the molecule's connectivity and electronic environment is the

foundation for interpreting its spectral data. The structure consists of a benzene ring substituted

with two methyl groups at positions 2 and 4, and a sulfonamide group (-SO₂NH₂) at position 1.

Caption: Molecular structure of 2,4-Dimethylbenzenesulfonamide with atom numbering.
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¹H NMR Spectroscopic Analysis
Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy provides detailed information

about the number of different types of protons and their connectivity. The spectrum of 2,4-
Dimethylbenzenesulfonamide is characterized by distinct signals for the aromatic protons,

the two methyl groups, and the sulfonamide protons.

Expertise & Experience: The choice of solvent is critical in ¹H NMR. Deuterated dimethyl

sulfoxide (DMSO-d₆) is often preferred for sulfonamides as it can effectively solvate the

molecule and allows for the observation of the exchangeable NH₂ protons. In a non-polar

solvent like CDCl₃, the NH₂ signal can be very broad or may exchange too rapidly to be

observed reliably.

Data Summary: ¹H NMR (500 MHz, DMSO-d₆)

Signal
Assignment

Chemical Shift
(δ) ppm

Multiplicity Integration
Coupling
Constant (J)
Hz

H-6 7.76 d 1H 8.2

NH₂ 7.31 s (broad) 2H -

H-5 7.27 d 1H 8.2

H-3 7.25 s 1H -

C₇-H₃ (Methyl) 2.55 s 3H -

C₈-H₃ (Methyl) 2.30 s 3H -

Data sourced and interpreted from the Spectral Database for Organic Compounds (SDBS).[2]

Interpretation:

Aromatic Region (7.25-7.76 ppm): The 1,2,4-substitution pattern gives rise to a characteristic

set of signals.
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The proton at the C-6 position (H-6) is deshielded by the adjacent electron-withdrawing

sulfonamide group and appears as the furthest downfield doublet at 7.76 ppm. It is split

into a doublet by its only neighbor, H-5, with a typical ortho coupling constant (J ≈ 8.2 Hz).

The proton at C-5 (H-5) appears as a doublet around 7.27 ppm, also due to coupling with

H-6.

The proton at C-3 (H-3) is isolated and thus appears as a sharp singlet at 7.25 ppm.

Sulfonamide Protons (7.31 ppm): The two protons of the -SO₂NH₂ group appear as a broad

singlet. The broadness is due to quadrupole broadening from the ¹⁴N nucleus and chemical

exchange with any trace amounts of water in the solvent.

Methyl Protons (2.30 and 2.55 ppm): The two methyl groups are in different chemical

environments and give rise to two distinct singlets.

The methyl group at C-2 (assigned to C₇) is ortho to the bulky and electron-withdrawing

sulfonamide group, causing it to be more deshielded and appear further downfield at 2.55

ppm.

The methyl group at C-4 (assigned to C₈) is para to the sulfonamide group and appears at

2.30 ppm.

¹³C NMR Spectroscopic Analysis
Carbon-13 NMR spectroscopy complements ¹H NMR by providing a map of the carbon

skeleton. Due to the lack of symmetry in 2,4-Dimethylbenzenesulfonamide, all eight carbon

atoms are chemically non-equivalent and produce distinct signals.

Data Summary: ¹³C NMR (125 MHz, DMSO-d₆)
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Signal Assignment Chemical Shift (δ) ppm

C-1 142.1

C-4 140.2

C-2 136.0

C-5 131.7

C-6 129.4

C-3 126.5

C₇ (Methyl) 20.8

C₈ (Methyl) 19.5

Data sourced and interpreted from the Spectral Database for Organic Compounds (SDBS).[2]

Interpretation:

Aromatic Region (126.5-142.1 ppm): The chemical shifts of the aromatic carbons are

influenced by the electronic effects of the substituents.

The quaternary carbons directly attached to the electron-donating methyl groups and the

electron-withdrawing sulfonamide group (C-1, C-2, C-4) are found downfield. C-1, bearing

the sulfonamide group, is the most deshielded at 142.1 ppm.

The protonated carbons (C-3, C-5, C-6) appear in the more upfield region of the aromatic

window.

Aliphatic Region (19.5-20.8 ppm): The two sp³-hybridized methyl carbons are significantly

shielded compared to the aromatic carbons and appear upfield. The slight difference in their

chemical shifts (20.8 ppm vs. 19.5 ppm) confirms their distinct chemical environments.

Infrared (IR) Spectroscopy
Infrared (IR) spectroscopy is a powerful tool for identifying the functional groups present in a

molecule by detecting their characteristic vibrational frequencies.
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Trustworthiness: The presence of strong, characteristic bands for the N-H and S=O stretches

provides a self-validating system for confirming the sulfonamide moiety. The absence of other

strong absorptions (e.g., a broad O-H stretch around 3300 cm⁻¹ or a sharp C=O stretch around

1700 cm⁻¹) reliably rules out common alternative structures or impurities.

Data Summary: Key IR Absorptions (KBr Pellet)

Wavenumber
(cm⁻¹)

Intensity
Functional Group
Assignment

Vibrational Mode

3354, 3261 Strong -NH₂ (Sulfonamide)

Asymmetric &

Symmetric N-H

Stretch

3085, 3031 Medium Aromatic C-H C-H Stretch

2925 Medium -CH₃ (Methyl) C-H Stretch

1599 Medium Aromatic Ring C=C Stretch

1316, 1156 Strong -SO₂- (Sulfonamide)

Asymmetric &

Symmetric S=O

Stretch

818 Strong Aromatic Ring
C-H Out-of-Plane

Bend

Data sourced and interpreted from the Spectral Database for Organic Compounds (SDBS).[2]

Interpretation:

N-H Stretching (3354, 3261 cm⁻¹): The two distinct, strong bands are classic indicators of a

primary amine or amide group (-NH₂). Their position and sharpness are characteristic of the

sulfonamide functional group.

S=O Stretching (1316, 1156 cm⁻¹): These two very strong and prominent absorptions are

definitive evidence for the sulfonyl group (-SO₂-). The bands correspond to the asymmetric

and symmetric stretching modes, respectively.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 11 Tech Support

https://en.wikipedia.org/wiki/Spectral_Database_for_Organic_Compounds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293701?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


C-H Stretching (2925-3085 cm⁻¹): The signals above 3000 cm⁻¹ are typical for aromatic C-H

stretches, while the peak at 2925 cm⁻¹ corresponds to the C-H stretches of the methyl

groups.

C-H Bending (818 cm⁻¹): The strong absorption in the "fingerprint region" at 818 cm⁻¹ is a

characteristic out-of-plane C-H bending vibration for a 1,2,4-trisubstituted benzene ring,

providing further confirmation of the substitution pattern.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which is invaluable for confirming its identity and structure. Electron Ionization

(EI) is a common technique that generates a molecular ion and a series of characteristic

fragment ions.

Molecular Ion: The molecular formula C₈H₁₁NO₂S corresponds to a monoisotopic mass of

185.05 Da. The mass spectrum shows a clear molecular ion peak ([M]⁺˙) at m/z 185.

Data Summary: Major Fragment Ions (EI-MS)

m/z Relative Intensity (%) Proposed Fragment

185 35 [C₈H₁₁NO₂S]⁺˙ (Molecular Ion)

121 100
[C₈H₉S]⁺ or [C₉H₁₃]⁺

(Tropylium-like)

105 25 [C₇H₅O]⁺ or [C₈H₉]⁺

91 55 [C₇H₇]⁺ (Tropylium ion)

77 20 [C₆H₅]⁺ (Phenyl cation)

Data sourced and interpreted from the Spectral Database for Organic Compounds (SDBS).[2]

Fragmentation Pathway Analysis: The fragmentation of aromatic sulfonamides under EI

conditions is driven by the stability of the resulting carbocations. A key fragmentation pathway

involves the cleavage of the C-S bond.
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[M]⁺˙
m/z = 185

[M - SO₂NH₂]⁺
[C₈H₉]⁺

m/z = 105- •SO₂NH₂ (80 u)

[M - SO₂]⁺˙
Rearrangement

m/z = 121

- SO₂ (64 u)

[C₇H₇]⁺
m/z = 91

- CH₂ (14 u)

[M - C₈H₉O₂]⁺˙
[NS]⁺˙

(Unlikely major path)

Click to download full resolution via product page

Caption: Plausible EI fragmentation pathway for 2,4-Dimethylbenzenesulfonamide.

Formation of m/z 121 (Base Peak): A characteristic fragmentation for many aromatic

sulfonamides is the loss of sulfur dioxide (SO₂) via a rearrangement, leading to the formation

of the base peak at m/z 121.[3]

Formation of m/z 105: Cleavage of the C-S bond results in the loss of the •SO₂NH₂ radical

(80 u), yielding the dimethylphenyl cation at m/z 105.

Formation of m/z 91: The subsequent loss of a methyl radical from the m/z 105 fragment can

lead to the formation of the highly stable tropylium ion ([C₇H₇]⁺) at m/z 91, a common

fragment in compounds containing a toluene-like moiety.

Experimental Protocols
The following are generalized, best-practice methodologies for acquiring the spectroscopic

data presented in this guide.

1. Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation Data Acquisition Data Processing

Weigh ~5-10 mg
of sample

Dissolve in ~0.7 mL
of DMSO-d₆

Transfer to
5 mm NMR tube

Insert sample
into spectrometer Lock, Tune, Shim Acquire ¹H and

¹³C spectra Fourier Transform Phase & Baseline
Correction

Calibrate to solvent
peak (δ 2.50 for ¹H)

Integrate (¹H) &
Peak Pick

Click to download full resolution via product page
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Caption: Standard workflow for acquiring NMR spectra.

2. Fourier-Transform Infrared (FTIR) Spectroscopy

Sample Preparation (KBr Pellet):

Grind a small amount (~1-2 mg) of 2,4-Dimethylbenzenesulfonamide with ~100-200 mg

of dry, spectroscopic-grade potassium bromide (KBr) using an agate mortar and pestle

until a fine, homogeneous powder is obtained.

Transfer the powder to a pellet press and apply pressure (typically 8-10 tons) to form a

transparent or translucent pellet.

Data Acquisition:

Place the KBr pellet in the sample holder of the FTIR spectrometer.

Acquire a background spectrum of the empty sample compartment.

Acquire the sample spectrum, typically by co-adding 16 or 32 scans at a resolution of 4

cm⁻¹.

Data Processing:

The instrument software automatically ratios the sample spectrum against the background

spectrum to generate the final absorbance or transmittance spectrum.

Perform peak picking to identify the wavenumbers of key absorption bands.

3. Mass Spectrometry (MS)

Sample Introduction:

Prepare a dilute solution of the sample (~1 mg/mL) in a suitable volatile solvent like

methanol or acetonitrile.

Introduce the sample into the mass spectrometer. For Electron Ionization (EI), this is often

done via a direct insertion probe or a Gas Chromatography (GC) inlet.
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Ionization:

In the EI source, the sample is bombarded with a high-energy electron beam (typically 70

eV), causing ionization and fragmentation.

Analysis and Detection:

The resulting ions are accelerated into a mass analyzer (e.g., a quadrupole or time-of-

flight analyzer), which separates them based on their mass-to-charge ratio (m/z).

The detector records the abundance of each ion, generating the mass spectrum.

Conclusion
The orthogonal spectroscopic techniques of NMR, IR, and MS provide a comprehensive and

unambiguous characterization of 2,4-Dimethylbenzenesulfonamide. ¹H and ¹³C NMR confirm

the precise connectivity of the carbon-hydrogen framework and the 1,2,4-substitution pattern.

IR spectroscopy provides definitive evidence for the key sulfonamide functional group through

its characteristic N-H and S=O stretching vibrations. Finally, mass spectrometry confirms the

molecular weight and reveals a fragmentation pattern consistent with the proposed structure,

notably the loss of SO₂ and the formation of stable aromatic cations. Together, these data form

a self-validating system that confirms the identity and structural integrity of the molecule with

high confidence.
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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